![molecular formula C11H11N3O B8563856 N-(1H-pyrrolo[2,3-c]pyridin-7-yl)cyclopropanecarboxamide](/img/structure/B8563856.png)
N-(1H-pyrrolo[2,3-c]pyridin-7-yl)cyclopropanecarboxamide
Cat. No. B8563856
M. Wt: 201.22 g/mol
InChI Key: STMKOKXHEBBNBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08980911B2
Procedure details
N-(1H-pyrrolo[2,3-c]pyridin-7-yl)cyclopropanecarboxamide (Intermediate 7, yield: 7.59%) was synthesized from 7-chloro-1H-pyrrolo[2,3-c]pyridine using cyclopropanamide.
Yield
7.59%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:3]=[CH:4][CH:5]=[C:6]2[CH:10]=[CH:9][NH:8][C:7]=12.[CH:11]1([C:14]([NH2:16])=[O:15])[CH2:13][CH2:12]1>>[NH:8]1[C:7]2=[C:2]([NH:16][C:14]([CH:11]3[CH2:13][CH2:12]3)=[O:15])[N:3]=[CH:4][CH:5]=[C:6]2[CH:10]=[CH:9]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1N=CC=C2C1NC=C2
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)C(=O)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1C=CC=2C1=C(N=CC2)NC(=O)C2CC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 7.59% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
